Cas no 887877-86-3 (N-(2-fluorophenyl)-3-(3-phenylpropanamido)-1-benzofuran-2-carboxamide)

• Product Name: N-(2-fluorophenyl)-3-(3-phenylpropanamido)-1-benzofuran-2-carboxamide
• CAS No: 887877-86-3
• MF: C₂₄H₁₉FN₂O₃
• MW: 402.417669534683
• CID: 6084204
• PubChem ID: 7159807
• Update Time: 2025-06-03

N-(2-fluorophenyl)-3-(3-phenylpropanamido)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-fluorophenyl)-3-(3-phenylpropanamido)-1-benzofuran-2-carboxamide
• N-(2-fluorophenyl)-3-(3-phenylpropanamido)benzofuran-2-carboxamide
• 2-Benzofurancarboxamide, N-(2-fluorophenyl)-3-[(1-oxo-3-phenylpropyl)amino]-
• AB00671496-01
• N-(2-fluorophenyl)-3-(3-phenylpropanoylamino)-1-benzofuran-2-carboxamide
• F0666-0598
• 887877-86-3
• AKOS024594298

• Inchi： 1S/C24H19FN2O3/c25-18-11-5-6-12-19(18)26-24(29)23-22(17-10-4-7-13-20(17)30-23)27-21(28)15-14-16-8-2-1-3-9-16/h1-13H,14-15H2,(H,26,29)(H,27,28)
• InChI Key： FYAMACIKGDXRQB-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(=O)CCC2=CC=CC=C2)=C1C(NC1=CC=CC=C1F)=O

Computed Properties

• Exact Mass: 402.13797063g/mol
• Monoisotopic Mass: 402.13797063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 71.3Ų

Experimental Properties

• Density: 1.342±0.06 g/cm3(Predicted)
• Boiling Point: 554.9±50.0 °C(Predicted)
• pka: 11.06±0.70(Predicted)

Additional information on N-(2-fluorophenyl)-3-(3-phenylpropanamido)-1-benzofuran-2-carboxamide

N-(2-Fluorophenyl)-3-(3-phenylpropanamido)-1-benzofuran-2-carboxamide: A Comprehensive Overview

N-(2-Fluorophenyl)-3-(3-phenylpropanamido)-1-benzofuran-2-carboxamide, also known by its CAS No 887877-86-3, is a complex organic compound with significant potential in various fields of research and application. This compound is characterized by its unique structure, which includes a benzofuran ring system, a fluorophenyl group, and a phenylpropanamido moiety. These structural features contribute to its diverse chemical properties and biological activities.

The benzofuran moiety in this compound plays a crucial role in its chemical behavior. Benzofurans are known for their aromatic stability and ability to participate in various chemical reactions, making them valuable in drug design and material science. The fluorophenyl group introduces electronic effects that can enhance the compound's reactivity and selectivity in biochemical interactions. Additionally, the phenylpropanamido group adds further complexity to the molecule, potentially influencing its solubility and bioavailability.

Recent studies have highlighted the potential of N-(2-fluorophenyl)-3-(3-phenylpropanamido)-1-benzofuran-2-carboxamide in the field of medicinal chemistry. Researchers have explored its ability to act as a scaffold for developing new drug candidates, particularly in the treatment of neurodegenerative diseases and cancer. The compound's unique structure allows for interactions with various biological targets, including enzymes and receptors, making it a promising lead compound for drug discovery.

In terms of synthesis, this compound is typically prepared through multi-step organic reactions involving coupling agents and protecting groups. The synthesis process requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the production of this compound, making it more accessible for research purposes.

The application of N-(2-fluorophenyl)-3-(3-phenylpropanamido)-1-benzofuran-2-carboxamide extends beyond medicinal chemistry. It has shown potential in materials science as a building block for constructing advanced materials with tailored properties. For instance, its aromatic system can be utilized in the development of organic semiconductors and optoelectronic devices.

From an environmental perspective, the stability and biodegradability of this compound are critical considerations. Studies have indicated that under certain conditions, N-(2-fluorophenyl)-3-(3-phenylpropanamido)-1-benzofuran-2-carboxamide exhibits moderate biodegradability, which is essential for assessing its environmental impact and ensuring sustainable practices in its production and use.

In conclusion, N-(2-fluorophenyl)-3-(3-phenylpropanamido)-1-benzofuran-2-carboxamide (CAS No 887877-86-3) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methods and biological studies, positions it as a valuable tool in both academic research and industrial development. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in advancing scientific knowledge and technological innovation.